Cas no 1879765-25-9 (3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal)

• Product Name: 3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal
• CAS No: 1879765-25-9
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 6294232
• PubChem ID: 130713808
• Update Time: 2025-06-13

3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal Chemical and Physical Properties

Names and Identifiers

• EN300-1851395
• 1879765-25-9
• 3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal

• Inchi： 1S/C8H12N2O/c1-7-8(4-3-5-11)6-10(2)9-7/h5-6H,3-4H2,1-2H3
• InChI Key： AHBAENDOIHUTSL-UHFFFAOYSA-N
• SMILES： O=CCCC1=CN(C)N=C1C

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 34.9Ų

Additional information on 3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal

Introduction to 3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal (CAS No. 1879765-25-9)

3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal, identified by the CAS number 1879765-25-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This aldehyde derivative features a pyrazole scaffold, which is renowned for its versatility and biological activity. The structural motif of this compound includes a dimethyl-substituted pyrazole ring at the 1-position and a propyl aldehyde group at the 4-position, making it a valuable intermediate in synthetic chemistry and drug development.

The pyrazole core is a heterocyclic aromatic compound that has garnered considerable attention in medicinal chemistry due to its broad spectrum of biological activities. Pyrazole derivatives are known to exhibit properties such as anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The introduction of alkyl and aldehyde groups into the pyrazole framework can further modulate these properties, leading to novel pharmacophores with enhanced efficacy and selectivity.

In recent years, there has been a surge in research focused on developing new pyrazole-based therapeutics. The compound 3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal has emerged as a promising candidate for further exploration due to its unique structural features. The presence of the aldehyde group provides a reactive site for various chemical transformations, including condensation reactions with amines to form Schiff bases or participation in Michael additions. These reactions are pivotal in constructing more complex molecular architectures suitable for drug discovery.

One of the most compelling aspects of 3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal is its potential application in the synthesis of kinase inhibitors, which are critical in targeted cancer therapy. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is often associated with various diseases, particularly cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop treatments that disrupt aberrant signaling networks without harming healthy cells.

Recent studies have highlighted the importance of pyrazole derivatives in developing kinase inhibitors. For instance, modifications to the pyrazole ring can enhance binding affinity to target kinases while minimizing off-target effects. The dimethyl-substituted pyrazole ring in 3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal may contribute to improved solubility and bioavailability, which are crucial factors for drug efficacy. Additionally, the aldehyde group can be functionalized to introduce additional pharmacophoric elements that enhance interaction with the kinase active site.

The compound's potential extends beyond kinase inhibition. Researchers have also explored its utility in developing antiviral agents. Pyrazole derivatives have shown promise in inhibiting viral proteases and polymerases, which are essential for viral replication. The reactivity of the aldehyde group allows for the facile synthesis of peptidomimetics or protease inhibitors that can disrupt viral life cycles.

In addition to its pharmaceutical applications, 3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal has shown promise in materials science. The combination of an aromatic heterocycle and an aldehyde group makes it a versatile building block for synthesizing polymers and coordination complexes with unique properties. These materials can find applications in catalysis, sensing, and even electronics.

The synthesis of 3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal typically involves multi-step organic transformations starting from commercially available precursors such as 1-methylpyrazole and propionaldehyde. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to conduct large-scale screenings for biological activity.

One notable recent development is the use of transition metal-catalyzed cross-coupling reactions to construct the pyrazole core efficiently. Palladium-catalyzed reactions have been particularly effective in forming carbon-carbon bonds between aryl halides or triflates with organometallic reagents derived from pyrazole derivatives. These methods often provide higher yields and better regioselectivity compared to traditional coupling approaches.

The compound's reactivity also makes it suitable for exploring novel synthetic pathways. For example, it can undergo condensation reactions with hydrazines or hydroxylamines to form 1,2-dihhydrazyles or oxime derivatives. These products can then be further functionalized to generate diverse libraries of compounds for drug discovery.

In conclusion,3-(1,3-dimethyl-1H-pyrazol-4-yl)propanal (CAS No. 1879765-25-9) is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique structural features make it an excellent candidate for developing kinase inhibitors, antiviral agents, and advanced materials. Ongoing research continues to uncover new applications and synthetic strategies for this versatile molecule, underscoring its importance as a building block in modern chemistry.